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Compound of Interest

Compound Name: 1-Nonanol

Cat. No.: B041252

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
of 1-nonanol (CoH200). The information is curated to support research and development
activities where precise thermodynamic parameters are critical. This document presents key
data in a structured format, details the experimental methodologies used for their
determination, and includes a visual representation of a typical experimental workflow.

Core Thermochemical Data of 1-Nonanol

1-Nonanol, a straight-chain fatty alcohol, is utilized in various industrial applications, including
as a fragrance, flavoring agent, and chemical intermediate. A thorough understanding of its
thermochemical properties is fundamental for process design, safety assessments, and
computational modeling.

Enthalpy and Heat Capacity

The enthalpy of formation, combustion, and vaporization, along with heat capacity, are critical
parameters for defining the energetic characteristics of 1-nonanol. These values are
summarized in the tables below.
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Thermochemical Property  Value Conditions
Enthalpy of Formation (Liquid) -454.0 + 0.4 kJ/mol Standard conditions
Enthalpy of Formation (Gas) -377.0 £ 9.0 kd/mol Standard conditions[1]
Standard Enthalpy of
_ o -5943.4 kd/mol[2] 298.15 K[2]

Combustion (Liquid)
Enthalpy of Vaporization 76.86 kd/mol[2] 25 °C[2]
Liguid Phase Heat Capacity

356.3 J/mol-K][3] 303.1 K, 0.1 MPa[3]
(Cp)
342.9 J/mol-K[3] 304.17 K, 0.98 bar[3]

Phase Transition and Vapor Pressure

The phase transition behavior and vapor pressure are crucial for understanding the physical
state of 1-nonanol under different temperature and pressure conditions.

Property Value

Boiling Point 215 °C

Melting Point -8to-6 °C

Flash Point 190 °F (88 °C) (Closed Cup)

Vapor Pressure 2.27 x 1072 mm Hg (0.00303 kPa) at 25 °C[2][4]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise and well-
established experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
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The standard enthalpy of combustion of 1-nonanol is determined using an adiabatic bomb
calorimeter. This technique measures the heat released when a substance is completely
burned in a constant-volume container.

Methodology:

o Sample Preparation: A precisely weighed sample of high-purity 1-nonanol (typically around
1 gram) is placed in a sample crucible. A fuse wire of known length and mass is attached to
the electrodes of the bomb head, with the wire in contact with the sample.

o Bomb Assembly: A small, known amount of distilled water (approximately 1 mL) is added to
the bottom of the bomb to ensure that the water produced during combustion is in its liquid
state. The bomb is then sealed and pressurized with high-purity oxygen to a pressure of
approximately 25-30 atm.

o Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely
measured quantity of water (e.g., 2000 mL). The bucket is then placed inside an insulating
jacket to minimize heat exchange with the surroundings. A stirrer ensures a uniform
temperature distribution, and a high-precision thermometer records the temperature.

o Combustion and Data Acquisition: The initial temperature of the water is recorded at regular
intervals to establish a baseline. The sample is then ignited by passing an electric current
through the fuse wire. The temperature of the water is continuously monitored and recorded
at short intervals until a maximum temperature is reached and then begins to cool.

o Data Analysis: The corrected temperature rise is determined by accounting for heat
exchange with the surroundings. The heat capacity of the calorimeter system is determined
by calibrating with a substance of known heat of combustion, such as benzoic acid. The
enthalpy of combustion of 1-nonanol is then calculated from the corrected temperature rise,
the heat capacity of the calorimeter, and the mass of the sample, with corrections made for
the heat of combustion of the fuse wire.

Determination of Vapor Pressure by the Static Method

The vapor pressure of 1-nonanol at different temperatures can be accurately measured using
a static method.
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Methodology:

Apparatus: A thermostated vessel connected to a pressure transducer and a vacuum system
is used. The temperature of the vessel can be controlled with high precision.

o Sample Degassing: A sample of 1-nonanol is placed in the vessel. The sample is thoroughly
degassed to remove any dissolved air or other volatile impurities. This is typically achieved
by several freeze-pump-thaw cycles.

o Measurement: The vessel is heated to a desired temperature and allowed to reach thermal
equilibrium. The pressure inside the vessel, which is the vapor pressure of the liquid at that
temperature, is measured by the pressure transducer.

o Data Collection: This process is repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.

Determination of Liquid Heat Capacity by Tian-Calvet
Calorimetry

The heat capacity of liquid 1-nonanol is determined using a Tian-Calvet microcalorimeter,
which is known for its high sensitivity.

Methodology:

¢ Principle: This method measures the heat flow between the sample and a heat sink
maintained at a constant temperature as the sample is heated at a controlled rate.

o Procedure: A known mass of 1-nonanol is hermetically sealed in a sample cell. An empty,
identical cell is used as a reference. The sample and reference cells are placed in the
calorimeter, and the temperature is ramped at a constant rate (e.g., 1 K/min).

* Measurement: The differential heat flow between the sample and reference cells is
measured by a series of thermocouples. This heat flow is directly proportional to the heat
capacity of the sample.

» Calibration and Calculation: The instrument is calibrated using a substance with a well-
known heat capacity, such as sapphire. The heat capacity of 1-nonanol is then calculated
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from the measured heat flow, the heating rate, and the mass of the sample.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the enthalpy of combustion of 1-nonanol using a bomb calorimeter.
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Caption: Workflow for Enthalpy of Combustion Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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